Cas no 18362-30-6 (2-Chloro-6-hydroxybenzaldehyde)

2-Chloro-6-hydroxybenzaldehyde (CAS: 6358-56-3) is a versatile aromatic aldehyde featuring both chloro and hydroxyl functional groups ortho to the formyl group. This structural arrangement imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing chloro group and electron-donating hydroxyl group create a polarized aromatic system, facilitating selective reactions such as nucleophilic substitutions or condensations. Its crystalline solid form and moderate solubility in common organic solvents enhance handling and purification. The compound’s stability under standard conditions ensures reliable performance in multi-step synthetic routes. Applications include the preparation of heterocyclic compounds and ligand frameworks in coordination chemistry.
2-Chloro-6-hydroxybenzaldehyde structure
18362-30-6 structure
Product Name:2-Chloro-6-hydroxybenzaldehyde
CAS No:18362-30-6
MF:C7H5ClO2
MW:156.56640124321
MDL:MFCD01646166
CID:135710
Update Time:2025-06-06

2-Chloro-6-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-hydroxybenzaldehyde
    • 2-chloro-6-hydroxy-benzaldehyd
    • 6-chloro salicyaldehyde
    • Benzaldehyde,2-chloro-6-hydroxy-
    • 2-chloro-6-hydroxy-benzaldehyde
    • 2-hydroxy-6-chlorobenzaldehyde
    • 5-chlorosalicylaldehyde
    • 6-chloro-2-hydroxybenzaldehyde
    • 6-chlorosalicylaldehyde
    • 6-Chlorosalicylaldehyde, 3-Chloro-2-formylphenol
    • 6-chloro salicyaldehyde 2-chloro-6-hydroxybenzaldehyde
    • Benzaldehyde, 2-chloro-6-hydroxy-
    • MVTWVXYIKIVAOJ-UHFFFAOYSA-N
    • PubChem17008
    • KSC494I6B
    • 2-hydroxy-6-chlorobenz-aldehyde
    • Benzaldehyde, 6-chloro-2-hydroxy
    • SBB052161
    • CL8270
    • FC1205
    • 2-Chloro-6-hydro
    • 2-Chloro-6-Hydroxybenzaldehyde,98%
    • MDL： MFCD01646166
    • Inchi： 1S/C7H5ClO2/c8-6-2-1-3-7(10)5(6)4-9/h1-4,10H
    • InChI Key： MVTWVXYIKIVAOJ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1C=O)O

Computed Properties

  • Exact Mass: 155.99800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Melting Point: 51.0 to 55.0 deg-C
  • Boiling Point: 223.1℃ at 760 mmHg
  • Flash Point: Fahrenheit: 224.6 ° f
    Celsius: 107 ° c
  • PSA: 37.30000
  • LogP: 1.85810

2-Chloro-6-hydroxybenzaldehyde Security Information

  • Symbol: GHS05 GHS07
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H302,H318
  • Warning Statement： P280,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xn
  • Storage Condition：0-10°C

2-Chloro-6-hydroxybenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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2-Chloro-6-hydroxybenzaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:18362-30-6)Benzaldehyde, 2-chloro-6-hydroxy-
Order Number:sfd6910
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:18362-30-6)2-Chloro-6-hydroxybenzaldehyde
Order Number:A4057
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:26
Price ($):526.0/150.0
Email:sales@amadischem.com

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18362-30-6 (2-Chloro-6-hydroxybenzaldehyde) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:18362-30-6)Benzaldehyde, 2-chloro-6-hydroxy-
sfd6910
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:18362-30-6)2-Chloro-6-hydroxybenzaldehyde
A4057
Purity:99%/99%
Quantity:500g/100g
Price ($):526.0/150.0
Email